3-Bromo-1-(4-fluorophenyl)-1-phenylpropan-2-one

• CAS No.: 53780-23-7
• Molecular Formula: C15H12BrFO
• Molecular Weight: 307.16 g/mol
• IUPAC Name: 3-bromo-1-(4-fluorophenyl)-1-phenylpropan-2-one
• InChI: InChI=1S/C15H12BrFO/c16-10-14(18)15(11-4-2-1-3-5-11)12-6-8-13(17)9-7-12/h1-9,15H,10H2
• InChI Key: XGFYGUVMKYWNJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=C(C=C2)F)C(=O)CBr

Description

3-Bromo-1-(4-fluorophenyl)-1-phenylpropan-2-one is a useful research compound. Its molecular formula is C15H12BrFO and its molecular weight is 307.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (14.85 g) in acetic acid (200 ml.) was added dropwise to a solution of 1-p-fluorophenyl-1-phenyl-propan-2-one (20 lg.) in acetic acid (200 ml.) at 60° - 70°. After 30 minutes, the reaction mixture was poured on to ice. Isolation through ether in the usual manner gave crude 3-bromo-1-p-fluorophenyl-1-phenyl-propan-2-one (28 g) which was converted by the procedures described in Example 1 to 3-(N-Benzyl,N-methylamino)-1-p-fluorophenyl-1-phenyl-propan-2-ol (38%), m.p. 61° - 62°.